10.1039/B411473F | New aminocyclitols as modulators of glucosylceramide metabolism

New aminocyclitols as modulators of glucosylceramide metabolism

Organic & Biomolecular Chemistry Pub Date: 2005-03-01 DOI: 10.1039/B411473F

Abstract

A series of 13 aminocyclitol derivatives belonging to two different families is described. Their configuration is governed by the regio- and stereocontrolled epoxide opening of a suitably protected conduritol-B epoxide. Studies on several glycosyl processing enzymes indicate that some of them are good inhibitors of glucosylceramide hydrolase. A rationale to account for preliminary structure–activity relationships is provided.

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New aminocyclitols as modulators of glucosylceramide metabolism

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Journal Name：Organic & Biomolecular Chemistry

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